Cas no 565177-99-3 (4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid)

• Product Name: 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid
• CAS No: 565177-99-3
• MF: C₁₃H₈FNO₄S
• MW: 293.270325660706
• CID: 1598757
• Update Time: 2025-05-22

4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-fluorophenyl)thio]-3-nitro-
• 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid

• Inchi： 1S/C13H8FNO4S/c14-9-2-4-10(5-3-9)20-12-6-1-8(13(16)17)7-11(12)15(18)19/h1-7H,(H,16,17)
• InChI Key： MAUBNQUMSDCPPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.01584

Experimental Properties

• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid

4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid: A Comprehensive Overview

4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid, identified by the CAS registry number 565177-99-3, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes.

The molecular structure of 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid comprises a benzoic acid backbone with a nitro group at the 3-position and a sulfanyl group attached to a 4-fluorophenyl moiety at the 4-position. This arrangement imparts distinct electronic and steric properties, making it an intriguing subject for both fundamental and applied research. The presence of the nitro group introduces electron-withdrawing effects, while the sulfanyl group contributes to potential redox activity and reactivity.

Recent studies have highlighted the role of 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid in drug discovery and development. Researchers have explored its potential as a lead compound in the design of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways, such as kinase activity and oxidative stress responses, has been extensively investigated.

In addition to its pharmacological applications, 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for sensors and energy storage devices. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, further enhancing its practicality.

The environmental impact of 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid has also been a topic of interest among scientists. Studies have assessed its biodegradability and toxicity profiles, with findings indicating moderate environmental persistence under certain conditions. These insights are crucial for ensuring sustainable practices in its synthesis and application.

In conclusion, 4-(4-Fluorophenyl)Sulfanyl-3-Nitrobenzoic Acid, with its CAS number 565177-99-3, stands as a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new dimensions of its utility, solidifying its position as a valuable asset in modern chemistry.